2-[(3-butyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide

• IUPAC Name: 2-[(3-butyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide
• InChI: InChI=1S/C24H25N3O4S/c1-4-5-12-27-23(29)22-21(16-8-6-7-9-18(16)31-22)26-24(27)32-14-20(28)25-17-13-15(2)10-11-19(17)30-3/h6-11,13H,4-5,12,14H2,1-3H3,(H,25,28)
• InChI Key: KFIYWVZSZOMASZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=C(C=CC(=C4)C)OC
• Molecular Formula: C24H25N3O4S
• Molecular Weight: 451.5 g/mol

Description

2-[(3-butyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide is a useful research compound. Its molecular formula is C24H25N3O4S and its molecular weight is 451.54. The purity is usually 95%.
BenchChem offers high-quality 2-[(3-butyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(3-butyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Dual Inhibitory Activities

Compounds structurally related to the specified chemical have been studied for their potential as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes critical in the folate pathway, which is essential for DNA synthesis and repair. For example, a study on classical and nonclassical 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine antifolates highlighted the potential of such compounds as potent dual inhibitors of human TS and DHFR, suggesting their significance in the development of antitumor agents (Gangjee et al., 2008).

Structural Analysis

Crystal structure analyses of related compounds provide insights into the conformational preferences and molecular interactions critical for their biological activities. Studies on crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides reveal detailed information on the molecular conformation, hydrogen bonding patterns, and potential interaction sites, which are invaluable for drug design and development processes (Subasri et al., 2016; Subasri et al., 2017).

Synthesis and Biological Activities

The synthesis of novel compounds derived from structural frameworks similar to the specified chemical showcases the versatility of these molecules. Research into the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural products indicates their potential as anti-inflammatory and analgesic agents, highlighting the broad applicability of pyrimidine derivatives in medicinal chemistry (Abu‐Hashem et al., 2020).

Antimicrobial and Antitumor Potentials

The exploration of pyrimidine derivatives for antimicrobial and antitumor applications is an active area of research. Compounds with pyrimidine cores have been synthesized and evaluated for their antitumor activity, showing promising results against various cancer cell lines, which could lead to the development of new therapeutic agents with enhanced efficacy and specificity (Hafez & El-Gazzar, 2017).